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Compound of Interest

Compound Name: Bis(nonylphenyl)amine

Cat. No.: B12715820 Get Quote

Bis(nonylphenyl)amine (BNPPA), a workhorse antioxidant primarily in the lubricant and

polymer industries, presents a unique analytical challenge.[1][2][3] Its structure, characterized

by a secondary amine bridge between two nonyl-substituted phenyl rings, is a source of its

efficacy in quenching oxidative radicals. However, the commercial product is often a complex

mixture of isomers due to the branched nature of the nonyl groups. This guide eschews a one-

size-fits-all template, instead adopting a holistic and logical workflow that mirrors a real-world

investigative process. We will move from foundational property assessment to detailed

structural elucidation and performance-related thermal analysis, providing not just the "how" but

the critical "why" behind each technique. This document is intended for researchers, quality

control analysts, and formulation scientists who require a robust and validated understanding of

this essential compound.

Foundational Physicochemical Profile
Prior to any advanced analysis, establishing the fundamental physicochemical properties of a

BNPPA sample is a prerequisite. This baseline data is crucial for handling, safety, and

interpreting subsequent analytical results.
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Property Value Source(s)

CAS Number 36878-20-3 [4][5][6][7][8][9]

Molecular Formula C₃₀H₄₇N [4][5][7][10]

Molecular Weight ~421.70 g/mol [4][5][6][10]

Appearance
Typically a colorless to pale

yellow liquid or solid.[2][5]
[2][5]

Boiling Point ~517°C at 760 mmHg [5][6][10][11]

Flash Point ~272.5°C [5][6][10]

Density ~0.932 g/cm³ [5][6][10][11]

The Core Workflow: An Integrated Analytical
Strategy
A comprehensive characterization of BNPPA is not achieved by a single technique but by the

strategic integration of multiple orthogonal methods. Each technique provides a unique piece of

the puzzle, and their combination provides a self-validating system for identity, purity, structure,

and stability.
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Initial Assessment

Structural Elucidation

Separation & Purity Performance & Stability

BNPPA Sample

Physicochemical Properties
(Table 1)

Visual, Density, etc.

FTIR
(Functional Groups)

HPLC-UV
(Quantification, Purity)

TGA
(Thermal Stability)

NMR (¹H, ¹³C)
(C-H Framework)

Comprehensive
Characterization Report

Mass Spec (MS)
(Molecular Weight)

GC-MS
(Impurity Profiling)

DSC
(Phase Transitions)
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1. Sample Injection
BNPPA in Solvent

2. GC Inlet (Heated)
Vaporization

3. GC Column
Separation by Boiling Point

4. MS Ion Source
Ionization (e.g., EI)

5. Mass Analyzer
Separation by m/z

6. Detector
Signal Generation

7. Data System
Chromatogram & Mass Spectra
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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